Cas no 2228554-15-0 (4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine
• CAS No: 2228554-15-0
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5835339
• PubChem ID: 165678317
• Update Time: 2025-05-23

4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine
• 2228554-15-0
• EN300-1908030

• Inchi： 1S/C12H18BrNO/c1-12(2,14)7-6-9-4-5-10(13)8-11(9)15-3/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： FUBSXEAEGQCQBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CCC(C)(C)N

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine

Comprehensive Overview of 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 2228554-15-0)

4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 2228554-15-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its bromo and methoxy functional groups, is part of a growing class of arylalkylamines that are being studied for their diverse chemical behaviors. Researchers and industry professionals are increasingly interested in this molecule, particularly in the context of pharmaceutical intermediates and material science applications.

The molecular structure of 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine features a 2-methylbutan-2-amine backbone attached to a 4-bromo-2-methoxyphenyl ring. This combination of aromatic and aliphatic components contributes to its unique reactivity and solubility profiles. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds. The presence of the bromo substituent also makes it a valuable candidate for cross-coupling reactions, a topic of high interest in modern organic synthesis.

In the realm of drug discovery, 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine has been explored as a potential intermediate for central nervous system (CNS) targeting molecules. Its structural similarity to other amine-containing pharmaceuticals has prompted investigations into its pharmacokinetic properties. However, it's important to note that current research is primarily focused on its chemical characteristics rather than direct therapeutic applications. The compound's lipophilicity, influenced by its methoxy group, makes it particularly interesting for studies involving blood-brain barrier permeability, a hot topic in neurological drug development.

From a material science perspective, the 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine structure offers intriguing possibilities for polymer modification and small-molecule crystal engineering. The bromo group serves as an excellent handle for further functionalization, while the methoxy group can influence intermolecular interactions in solid-state structures. These properties align with current trends in smart material design, where researchers are seeking compounds that can impart specific thermal or optical properties to advanced materials.

The synthesis of 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields. Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for such compounds. This aligns with broader industry movements toward environmentally friendly synthesis and atom economy, topics that frequently appear in contemporary chemical literature and industry reports.

Analytical characterization of 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are standard for verifying the purity and structure of such compounds, with particular attention paid to the regiochemistry of substitution on the aromatic ring. The growing importance of analytical method validation in chemical research makes these aspects particularly relevant to current discussions in quality control practices.

In terms of commercial availability, 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 2228554-15-0) is primarily offered by specialty chemical suppliers catering to research institutions and pharmaceutical developers. The compound's niche application space means it's typically produced in small batch quantities, with purity specifications tailored to end-use requirements. This aligns with current market trends toward custom synthesis and on-demand chemical production, which have become increasingly important in the fine chemicals sector.

Looking forward, research directions for 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine may include expanded investigations into its structure-activity relationships when incorporated into larger molecular frameworks. The compound's potential as a chiral building block also warrants further exploration, given the pharmaceutical industry's ongoing focus on enantioselective synthesis. Additionally, its photophysical properties could make it interesting for emerging applications in organic electronics and molecular sensors, areas that have seen significant growth in recent years.

For researchers working with 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine, proper handling procedures and storage conditions should always be followed, in line with general laboratory safety protocols. While not classified as hazardous under standard regulations, appropriate precautions should be taken when working with any organic compound, particularly those containing halogen substituents. This reflects the broader scientific community's increased emphasis on laboratory safety culture and risk assessment practices.

The scientific literature surrounding 4-(4-bromo-2-methoxyphenyl)-2-methylbutan-2-amine continues to evolve, with new studies regularly appearing in peer-reviewed journals covering medicinal chemistry and organic synthesis. Researchers interested in this compound are encouraged to monitor developments in these fields, as well as related areas such as computational chemistry and molecular modeling, which are increasingly being used to predict and explain the behavior of such structurally complex molecules.